Cas no 868271-15-2 (4-Chloro-1,2-benzoxazol-3-amine)

• Product Name: 4-Chloro-1,2-benzoxazol-3-amine
• CAS No: 868271-15-2
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD11186205
• CID: 1028309
• PubChem ID: 43146697
• Update Time: 2024-10-26

4-Chloro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzo[d]isoxazol-3-amine
• 4-chloro-1,2-benzoxazol-3-amine
• QC-8457
• 4-Chloro-1,2-benzisoxazol-3-amine (ACI)
• SCHEMBL8249434
• 1,2-Benzisoxazol-3-amine, 4-chloro-
• DB-358258
• BS-32940
• 868271-15-2
• F30905
• EN300-170658
• MFCD11186205
• DTXSID90655568
• Z381676070
• CS-0142773
• 4-Chloro-1,2-benzoxazol-3-amine

• MDL： MFCD11186205
• Inchi： 1S/C7H5ClN2O/c8-4-2-1-3-5-6(4)7(9)10-11-5/h1-3H,(H2,9,10)
• InChI Key： IHRBIDHQEMTPAK-UHFFFAOYSA-N
• SMILES： ClC1C2=C(ON=C2N)C=CC=1

Computed Properties

• Exact Mass: 168.00900
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.78000
• LogP: 1.99350

4-Chloro-1,2-benzoxazol-3-amine Security Information

• Storage Condition：Sealed in dry,2-8°C